![molecular formula C12H16ClFN2 B6344690 1-[(4-Chloro-3-fluorophenyl)methyl]-2-methylpiperazine CAS No. 1240581-27-4](/img/structure/B6344690.png)
1-[(4-Chloro-3-fluorophenyl)methyl]-2-methylpiperazine
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Overview
Description
Scientific Research Applications
Materials Science
While less common, the compound’s unique structure may find applications in materials science:
- Terphenyl Derivatives : A novel route for synthesizing terphenyl derivatives involves oxidative aromatization of α,β-unsaturated cyclohexenone using this compound. These derivatives could have interesting optical or electronic properties .
Structure-Activity Relationship Studies
Researchers have introduced the 3-chloro-4-fluorophenyl moiety into various piperazine-based compounds. For instance:
Mechanism of Action
Target of Action
The primary target of 1-[(4-Chloro-3-fluorophenyl)methyl]-2-methylpiperazine is the Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) . ERK1/2 is an essential node within the RAS/RAF/MEK/ERK signaling cascade, which is commonly activated by oncogenic mutations in BRAF or RAS or by upstream oncogenic signaling .
Mode of Action
This compound acts as an inhibitor of ERK1/2 . It selectively inhibits ERK kinase activity, thereby disrupting the signaling cascade . This disruption can lead to changes in cellular processes, including cell growth and differentiation .
Biochemical Pathways
The compound affects the RAS/RAF/MEK/ERK signaling pathway . This pathway is crucial for cell proliferation and survival, and its dysregulation is often associated with oncogenesis . By inhibiting ERK1/2, the compound can disrupt this pathway and potentially halt the proliferation of cancer cells .
Pharmacokinetics
It is known to be an orally bioavailable small molecule , suggesting that it can be absorbed through the gastrointestinal tract and distributed throughout the body.
Result of Action
The inhibition of ERK1/2 by this compound can lead to a disruption in the RAS/RAF/MEK/ERK signaling pathway . This disruption can potentially halt the proliferation of cancer cells, offering a potential therapeutic strategy for cancers associated with this pathway .
properties
IUPAC Name |
1-[(4-chloro-3-fluorophenyl)methyl]-2-methylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClFN2/c1-9-7-15-4-5-16(9)8-10-2-3-11(13)12(14)6-10/h2-3,6,9,15H,4-5,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLQMXKLGPBMMKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1CC2=CC(=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Chloro-3-fluorophenyl)methyl]-2-methylpiperazine |
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